Cas no 1437485-26-1 (3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide)

• Product Name: 3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide
• CAS No: 1437485-26-1
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 5701914
• PubChem ID: 64955246
• Update Time: 2025-06-12

3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-prop-2-ynyl-isonicotinamide
• 3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide
• 4-Pyridinecarboxamide, 3-fluoro-N-2-propyn-1-yl-
• A909676
• AKOS014285401
• 1437485-26-1
• DTXSID501239798

• Inchi： 1S/C9H7FN2O/c1-2-4-12-9(13)7-3-5-11-6-8(7)10/h1,3,5-6H,4H2,(H,12,13)
• InChI Key： UPVCMOJJZZVENG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NCC#C)=O)=C1F

Computed Properties

• Exact Mass: 178.05424101g/mol
• Monoisotopic Mass: 178.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 316.3±37.0 °C(Predicted)
• pka: 11.55±0.46(Predicted)

Additional information on 3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide

Introduction to 3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide (CAS No. 1437485-26-1)

3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1437485-26-1, belongs to a class of molecules known for their potential therapeutic applications. The unique structural features of this compound, particularly the presence of a fluoro substituent and an alkyne functional group, make it a subject of intense interest for scientists exploring novel pharmacological pathways.

The molecular structure of 3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide consists of an isonicotinamide core, which is a well-known scaffold in medicinal chemistry due to its resemblance to nicotinic acid derivatives. These derivatives have been widely studied for their roles in various biological processes, including enzyme inhibition and receptor binding. The introduction of a fluoro atom at the 3-position of the isonicotinamide ring enhances the compound's metabolic stability and binding affinity, making it a promising candidate for drug development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their improved pharmacokinetic properties. The fluoro substituent in 3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide not only enhances lipophilicity but also modulates electronic effects, which can significantly influence the compound's interactions with biological targets. This has led to increased interest in fluorinated isonicotinamides as potential leads for new drugs.

The propargyl group (prop-2-yn-1-yl) in the compound's name adds another layer of complexity and functionality. Alkynes are versatile building blocks in organic synthesis and can participate in various chemical reactions, such as Sonogashira coupling, which allows for further functionalization. This reactivity makes 3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of fluorinated aryl compounds in medicinal chemistry. The presence of a fluoro atom can alter the electronic properties of a molecule, leading to improved binding affinity and selectivity. For instance, fluorine atoms can increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. This stability is crucial for drug candidates that need to maintain their efficacy over time.

The alkyne functional group in 3-Fluoro-N-(prop-2-yn-1-yl)isonicotinamide also offers opportunities for further derivatization. Alkynes can be used to introduce additional functional groups through cross-coupling reactions, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility makes it an attractive scaffold for designing novel therapeutic agents.

In the context of drug discovery, 3-Fluoro-N-(prop-2-yn-1-ylisonicotinamide) has been explored for its potential as an inhibitor of various enzymes and receptors. Isonicotinamide derivatives are known to interact with enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical in DNA synthesis and repair. The combination of a fluoro substituent and an alkyne group may enhance binding interactions with these targets, leading to more potent and selective inhibitors.

The synthesis of 3-fluorinated isonicotinamides has been optimized through various methodologies, including multi-step organic synthesis and catalytic processes. The use of transition metal catalysts, such as palladium and copper complexes, has enabled efficient coupling reactions between the alkyne and other functional groups. These advances in synthetic chemistry have made it possible to produce complex fluorinated molecules with high yields and purity.

The pharmacological potential of 3-fluoro-N-(propenolynl)-isonicotinamide has been investigated in several preclinical studies. These studies have shown that fluorinated isonicotinamides exhibit promising activity against various diseases, including cancer and infectious diseases. The ability of these compounds to modulate enzyme activity and receptor binding suggests their utility as therapeutic agents.

In conclusion, 3-fluoro-N-(propenolynl)-isonicotinamide (CAS No. 1437485261) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a fluoro substituent and an alkyne group, make it a valuable tool for drug discovery. The combination of these features enhances its metabolic stability, binding affinity, and synthetic versatility, positioning it as a promising candidate for future therapeutic applications.